BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Significance of the Substituted
2-Aminothiazole Scaffold

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

5-bromo-N, N, 4-trimethyl-1,3-
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thiazol-2-amine
CAS No.: 874508-77-7

Cat. No.: B1444524

Get Quote

The 1,3-thiazole ring is a cornerstone heterocyclic motif in medicinal chemistry, renowned for

its presence in a wide array of pharmacologically active compounds.[1][2] Its unique electronic
properties and ability to engage in various non-covalent interactions make it a privileged
scaffold in drug design. The 2-aminothiazole derivative, in particular, serves as a critical
building block for agents targeting a spectrum of diseases. The strategic functionalization of
this core allows for the fine-tuning of a molecule's physicochemical properties and biological
activity.

This guide focuses on the chemical properties of a specific, highly functionalized derivative: 5-
bromo-N,N,4-trimethyl-1,3-thiazol-2-amine. While direct experimental data for this exact
compound is not extensively documented in public literature, we can construct a robust
technical profile by analyzing its closest structural analogue, 5-bromo-4-methyl-1,3-thiazol-2-
amine, and applying established principles of physical organic chemistry. The key structural
features—a bromine atom at the 5-position, a methyl group at the 4-position, and an N,N-
dimethylamino group at the 2-position—each impart distinct characteristics that govern the
molecule's reactivity, stability, and potential utility in synthetic and medicinal chemistry. The
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bromine atom, in particular, serves as a versatile synthetic handle for introducing further
molecular complexity through cross-coupling reactions.

This document provides a comprehensive overview of the predicted physicochemical
properties, a proposed synthetic pathway with mechanistic considerations, an analysis of
expected reactivity and spectroscopic signatures, and insights into its potential applications for
researchers and drug development professionals.

Physicochemical Properties: A Comparative
Analysis

To understand the properties of the target compound, we compare the known data for its
primary amine analogue, 5-bromo-4-methyl-1,3-thiazol-2-amine, with the predicted properties
of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine. The addition of two methyl groups to the
exocyclic amine is expected to increase the molecular weight and lipophilicity (LogP), while
eliminating the hydrogen bond donor capability of the amino group.
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5-bromo-4-methyl-

5-bromo-N,N,4-
trimethyl-1,3-

Justification for

Property 1,3-thiazol-2-amine . . o
thiazol-2-amine Prediction
(Analogue)
(Target)
The target compound
CAS Number 3034-57-9[3] Not Available is not widely
cataloged.
Addition of two CH:z
Molecular Formula CaHsBrN2S CeH10BrN2S
groups.
] Calculated based on
Molecular Weight 193.06 g/mol 221.12 g/mol
the molecular formula.
) ] Increased molecular
] Predicted to be a solid ]
Appearance Solid ] N ) weight and van der
or a high-boiling oil
Waals forces.
The primary amine is
Hydrogen Bond Donor )
1[3] 0 replaced by a tertiary
Count ]
amine.
The two nitrogen
Hydrogen Bond 3[3] 3 atoms and the sulfur
Acceptor Count atom can act as
acceptors.
Addition of two methyl
Predicted LogP 2.0[3] ~2.8-3.1 groups increases
lipophilicity.
The TPSA is expected
) to decrease slightly
Topological Polar o
67.2 A?[3] ~50-60 A2 due to the shielding of

Surface Area

the nitrogen lone pair

by methyl groups.
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Synthesis and Mechanistic Insights: A Proposed
Pathway

The synthesis of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine can be logically approached
through a multi-step sequence starting from readily available materials. The core strategy
involves the construction of the thiazole ring, followed by sequential functionalization.

Proposed Synthetic Workflow

Click to download full resolution via product page

Caption: Proposed three-step synthesis of the target compound.

Detailed Experimental Protocol and Rationale

o Step 1: Hantzsch Thiazole Synthesis of 2-Amino-4-methylthiazole

o Protocol: To a solution of thiourea (1.0 eq) in ethanol, add 3-chloro-2-butanone (1.0 eq).
Heat the mixture to reflux for 2-4 hours. Monitor the reaction by TLC until the starting
materials are consumed. Cool the reaction to room temperature, and neutralize with a
base such as aqueous sodium bicarbonate. The resulting precipitate can be filtered and
recrystallized to yield 2-amino-4-methylthiazole.
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o Causality: This classic condensation reaction is a reliable method for forming the 2-
aminothiazole core.[1] Thiourea acts as the nitrogen and sulfur source (a C-S-N fragment),
while the a-haloketone provides the remaining carbon atoms. The reaction proceeds via
nucleophilic attack of the sulfur atom on the carbon bearing the halogen, followed by
intramolecular cyclization and dehydration.

o Step 2: Electrophilic Bromination at the C5-Position

o Protocol: Dissolve the 2-amino-4-methylthiazole (1.0 eq) from Step 1 in a suitable solvent
like glacial acetic acid or chloroform.[4] Add a solution of bromine (1.0-1.1 eq) in the same
solvent dropwise at 0-10 °C. Allow the reaction to stir at room temperature for 1-2 hours.
The product, 5-bromo-4-methyl-1,3-thiazol-2-amine, often precipitates as its hydrobromide
salt and can be collected by filtration.

o Causality: The thiazole ring is an electron-rich heterocycle, making it susceptible to
electrophilic substitution. The C5 position is the most electron-rich and sterically
accessible site, directing bromination to this position. The amino group at C2 is a strong
activating group, further enhancing the reactivity of the ring. Using a slight excess of
bromine ensures complete conversion.

o Step 3: Reductive N,N-Dimethylation (Eschweiler-Clarke Reaction)

o Protocol: To a flask containing 5-bromo-4-methyl-1,3-thiazol-2-amine (1.0 eq), add an
excess of aqueous formaldehyde (2.5-3.0 eq) and formic acid (2.5-3.0 eq). Heat the
mixture to 80-100 °C for 4-8 hours. Gas evolution (CO2) will be observed. After cooling,
make the reaction mixture basic with NaOH solution and extract the product with an
organic solvent like ethyl acetate or dichloromethane. The organic layers can then be dried
and concentrated to yield the final product.

o Causality: The Eschweiler-Clarke reaction is a classic and effective method for the
exhaustive methylation of a primary amine without the risk of forming a quaternary
ammonium salt. Formaldehyde forms an iminium ion with the primary amine, which is then
reduced by formic acid (acting as a hydride source). The process repeats to form the
tertiary amine. This one-pot procedure is often high-yielding and avoids the use of
hazardous alkylating agents like methyl iodide.
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Reactivity and Spectroscopic Analysis
Chemical Reactivity

The reactivity of 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine is dominated by the C5-bromo
substituent, which is a prime site for transition-metal-catalyzed cross-coupling reactions. This
allows for the facile introduction of aryl, heteroaryl, alkyl, or alkyne groups, making it a valuable

intermediate for building molecular diversity.

e Suzuki Coupling: Reaction with an arylboronic acid in the presence of a palladium catalyst
(e.g., Pd(PPhs)s4) and a base (e.g., K2COs) would replace the bromine with an aryl group.

e Buchwald-Hartwig Amination: Coupling with a primary or secondary amine using a palladium
or copper catalyst would form a C-N bond, leading to 5-amino-thiazole derivatives.

e Sonogashira Coupling: Reaction with a terminal alkyne catalyzed by palladium and copper
salts would install an alkynyl substituent at the C5 position.

Suzuki Coupling

5-Aryl Derivative
Ar-B(OH)2 Pd Catalyst, Base

Sonogashira Coupling

5-Alkynyl Derivative
Pd/Cu Catalyst, Base

Suzuki Coupling

@N,4-trimethyl-1,3-thiazo|-2-amine

Sonogashira Coupling

Click to download full resolution via product page
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Caption: Key cross-coupling reactions at the C5-bromo position.

Predicted Spectroscopic Data

While experimental spectra are unavailable, the key features can be reliably predicted.
e 'HNMR:

o Asinglet integrating to 6 protons around & 3.0-3.3 ppm, corresponding to the two
equivalent methyl groups of the N,N-dimethylamino moiety.

o Asinglet integrating to 3 protons around & 2.2-2.5 ppm for the C4-methyl group. The exact
shift would be influenced by the adjacent bromine and sulfur atoms.

e 13C NMR:

o Distinct signals for the C2, C4, and C5 carbons of the thiazole ring. The C5 carbon directly
attached to bromine would appear at a characteristic upfield shift compared to its non-
brominated counterpart.

o Signals for the C4-methyl and the N,N-dimethyl carbons.
e Mass Spectrometry (ESI-MS):

o The most critical feature would be a distinctive isotopic pattern for the molecular ion
[M+H]* due to the presence of bromine. Natural bromine consists of two major isotopes,
79Br (~50.7%) and 81Br (~49.3%), in a nearly 1:1 ratio. This will result in two peaks for the
molecular ion (e.g., at m/z 221 and 223) with almost equal intensity, which is a definitive
confirmation of a single bromine atom in the molecule.[5] Predicted fragmentation might
involve the loss of methyl groups or cleavage of the thiazole ring.[5]

Potential Applications in Drug Discovery

The 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine structure is a promising scaffold for drug
discovery for several reasons:

» Bioisosteric Replacement: The 2-(dimethylamino)thiazole group can act as a bioisostere for
other functionalities, improving metabolic stability or cell permeability.
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o Scaffold for Library Synthesis: As detailed in the reactivity section, the C5-bromo position is
an ideal attachment point for generating large libraries of diverse analogues for high-
throughput screening.

e Proven Pharmacophore: The broader class of substituted 2-aminothiazoles has
demonstrated a wide range of biological activities, including antimicrobial, anticancer, and
anti-inflammatory properties.[2][6][7] The specific substitutions on this molecule provide a
unique entry point for exploring new chemical space within this established pharmacophore.

Safety Information

No specific safety data exists for 5-bromo-N,N,4-trimethyl-1,3-thiazol-2-amine. However,
based on the data for its close analogue, 5-bromo-4-methyl-1,3-thiazol-2-amine, appropriate
precautions must be taken. The analogue is classified as harmful if swallowed and can cause
serious eye damage.[3]

o Hazard Codes: H302 (Harmful if swallowed), H318 (Causes serious eye damage).

o Precautionary Codes: P280 (Wear protective gloves/eye protection), P305 + P351 + P338
(IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing).

It is imperative to handle this compound in a well-ventilated fume hood using appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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